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Compound of Interest

Compound Name: Kaempferol 7-O-neohesperidoside

Cat. No.: B191661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kaempferol 7-O-neohesperidoside is a flavonoid glycoside with significant potential for

application in cosmetic and dermatological formulations. This document provides detailed

application notes and experimental protocols to guide researchers and formulation scientists in

utilizing its beneficial properties for skin care. The primary activities of Kaempferol 7-O-
neohesperidoside and its aglycone, kaempferol, relevant to cosmetics include antioxidant,

anti-inflammatory, skin whitening, anti-aging (collagen synthesis), and photoprotective effects.

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₇H₃₀O₁₅ [1]

Molecular Weight 594.5 g/mol [1]

Appearance Solid -

Solubility
Soluble in DMSO, Acetone.

Slightly soluble in water.
[2]

UV Absorption Maxima 269, 369 nm -
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Cosmetic Applications and Efficacy Data
The cosmetic benefits of Kaempferol 7-O-neohesperidoside are primarily attributed to its

antioxidant, anti-inflammatory, and enzyme-inhibitory activities. The following sections detail

these applications with supporting quantitative data, largely derived from studies on its

aglycone, kaempferol, which is readily released upon topical application and metabolism by

skin enzymes.

Skin Whitening and Hyperpigmentation Control
Kaempferol 7-O-neohesperidoside demonstrates potent skin whitening effects by inhibiting

melanin synthesis.[3] This is primarily achieved through the inhibition of tyrosinase, the key

enzyme in melanogenesis.[4]

Activity Test System Key Findings Reference

Melanin Inhibition
B16F10 melanoma

cells

Kaempferol-7-O-α-l-

rhamnopyranoside (a

similar glycoside)

showed potent, dose-

dependent melanin

reduction.[3] A

combination with

arbutin (1:40 ratio)

reduced melanin

production by up to

75.6%.[3]

[3]

Tyrosinase Inhibition
Mushroom tyrosinase

assay

Kaempferol-7-O-α-l-

rhamnopyranoside

exhibited remarkable

anti-tyrosinase

activity, comparable to

kojic acid.[3]

[3]

Anti-Inflammatory and Soothing Effects
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Kaempferol, the active form of Kaempferol 7-O-neohesperidoside in the skin, exhibits

significant anti-inflammatory properties by modulating key signaling pathways, making it

suitable for formulations aimed at sensitive or irritated skin.

Activity Test System Key Findings Reference

Inhibition of Pro-

inflammatory

Mediators

TPA-stimulated

Normal Human

Dermal Fibroblasts

(NHDF)

100 nM kaempferol

significantly

ameliorated TPA-

induced IL-1β

expression.[5]

[5]

Modulation of

Signaling Pathways
TPA-stimulated NHDF

Kaempferol (100 nM)

attenuated the

phosphorylation of

IκBα and NF-κB.[5]

[5]

UVB-Induced

Inflammation

Mouse skin epidermal

JB6 P+ cells

Kaempferol (10-40

µM) suppressed UVB-

induced COX-2

protein expression.[6]

[6]

Antioxidant and Anti-Aging Properties
The antioxidant activity of Kaempferol 7-O-neohesperidoside helps protect the skin from

oxidative stress, a major contributor to skin aging. Its aglycone, kaempferol, also promotes

collagen synthesis, further contributing to its anti-aging potential.
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Activity Test System Key Findings Reference

DPPH Radical

Scavenging
In vitro assay

Kaempferol showed

stronger free radical

scavenging capacity

than its glycosides.

Kaempferol-7-O-

glucoside also

demonstrated

significant activity.[7]

[7]

ROS Reduction TPA-stimulated NHDF

100 nM kaempferol

blocked the TPA-

induced increase in

intracellular ROS.[5]

[5]

Collagen Synthesis
Hypertrophic scar

fibroblasts

Kaempferol

significantly

attenuated collagen

synthesis by inhibiting

the TGF-β1/Smads

signaling pathway.[8]

[8]

MMP Inhibition
Human hepatocellular

carcinoma cells

Kaempferol (25-100

µM) reduced the

activity and protein

expression of MMP-9.

Hyaluronan Synthesis
Human Keratinocytes

(HaCaT)

Kaempferol dose-

dependently

increased the

production of

hyaluronic acid.[9]

[9]

Photoprotection
Kaempferol has been shown to mitigate the damage caused by UVB radiation, suggesting a

role for Kaempferol 7-O-neohesperidoside in sun care and post-sun formulations.
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Activity Test System Key Findings Reference

UVB-Induced

Carcinogenesis
SKH-1 hairless mice

Topical application of

kaempferol (0.5 or 1.0

mg) significantly

suppressed SUV-

induced tumor

incidence and volume.

[10]

[10]

UVB-Induced

Inflammation
Mouse skin

Topical kaempferol

treatment exerted

strong protective

effects against UVB-

induced photo-

inflammation.[6]

[6]

Signaling Pathways
The cosmetic benefits of Kaempferol 7-O-neohesperidoside are underpinned by its

interaction with key cellular signaling pathways.
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Figure 1: Kaempferol's Anti-Inflammatory Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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